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Compound of Interest

Compound Name: NADP (sodium salt)

Cat. No.: B12435455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of Nicotinamide

Adenine Dinucleotide Phosphate (NADP) monosodium salt. It includes a detailed breakdown of

its elemental composition, a precise calculation of its molecular weight, and a comprehensive

experimental protocol for its determination using mass spectrometry.

Core Data Presentation
The molecular weight of a compound is a fundamental physical property, crucial for a wide

range of applications in research and development, including stoichiometry calculations,

solution preparation, and analytical characterization. The chemical formula for NADP

monosodium salt is C₂₁H₂₇N₇NaO₁₇P₃.[1] The molecular weight is derived from the sum of the

atomic weights of its constituent atoms.
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Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Carbon C 12.011 21 252.231

Hydrogen H 1.008 27 27.216

Nitrogen N 14.007 7 98.049

Oxygen O 15.999 17 271.983

Phosphorus P 30.974 3 92.922

Sodium Na 22.990 1 22.990

Total Molecular

Weight
765.391

The experimentally determined and commonly accepted molecular weight of NADP

monosodium salt is 765.39 g/mol .[1][2][3][4][5]

Experimental Protocol: Molecular Weight
Determination by Electrospray Ionization Mass
Spectrometry (ESI-MS)
Electrospray Ionization Mass Spectrometry (ESI-MS) is a powerful and widely used analytical

technique for determining the molecular weight of biomolecules, including nucleotides like

NADP.[6][7][8] This "soft" ionization method allows for the analysis of large and thermally fragile

molecules with high accuracy.[7][9]

Objective: To accurately determine the molecular weight of a purified sample of NADP

monosodium salt.

Materials and Reagents:

NADP monosodium salt sample

HPLC-grade water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://byjus.com/chemistry/phosphorus/
https://ciaaw.org/sodium.htm
https://en.wikipedia.org/wiki/Phosphorus
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-carbon
https://www.creative-proteomics.com/proteomics/protein-science/determine-protein-mw.html
https://www.creative-proteomics.com/support/electrospray-ionization.htm
https://phys.libretexts.org/Courses/University_of_California_Davis/Biophysics_241%3A_Membrane_Biology/06%3A_Experimental_Characterization_-_Mass_Spectrometry_and_Atomic_Force_Microscopy/6.03%3A_Electrospray_Ionization_(ESI)_Mass_Spectrometry
https://www.creative-proteomics.com/support/electrospray-ionization.htm
https://asdlib.org/activelearningmaterials/files/2018/08/Proteomics_Section2_ESI_MS_and_MW3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12435455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC-grade methanol

Formic acid (for sample acidification)

Mass spectrometer equipped with an electrospray ionization source

Methodology:

Sample Preparation:

Prepare a stock solution of NADP monosodium salt in a suitable solvent, typically a

mixture of water and an organic solvent like methanol, to a final concentration in the low

micromolar range (e.g., 1-10 µM).

Acidify the sample solution by adding a small amount of formic acid (e.g., to a final

concentration of 0.1%). This promotes protonation of the analyte, which is necessary for

positive-ion mode ESI.

Instrumentation Setup:

Calibrate the mass spectrometer using a standard calibration solution appropriate for the

mass range of the analyte.

Set the ESI source parameters, including the capillary voltage, nebulizing gas pressure,

and drying gas flow rate and temperature, to optimal values for the analysis of small

biomolecules.

Set the mass analyzer to scan a mass-to-charge (m/z) range that will encompass the

expected ions of NADP monosodium salt. Given its molecular weight, a range of m/z 100-

1000 should be adequate to observe the protonated molecular ion and potentially multiply

charged species.

Sample Infusion and Data Acquisition:

Introduce the prepared sample solution into the ESI source via direct infusion using a

syringe pump at a constant flow rate (e.g., 5-10 µL/min).
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Acquire the mass spectrum in positive ion mode. The NADP monosodium salt molecule

will be ionized, primarily through the addition of protons, to form ions such as [M+H]⁺ and

[M+Na]⁺.

Data Analysis:

Process the acquired mass spectrum to identify the peaks corresponding to the ionized

NADP monosodium salt.

The most abundant ion is typically the protonated molecule, [M+H]⁺. The mass of the

neutral molecule (M) can be calculated by subtracting the mass of a proton (1.007825 u)

from the measured m/z of this ion.

Confirm the molecular weight by identifying other adducts, such as the sodium adduct

[M+Na]⁺, and performing the corresponding mass calculation.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the general workflow for determining the molecular weight of a

compound using Electrospray Ionization Mass Spectrometry.

Sample Preparation Mass Spectrometry Analysis Data Processing

Dissolve NADP Monosodium Salt Acidify Solution Infuse Sample into ESI Source Ionization and Desolvation Mass Analysis (m/z) Ion Detection Generate Mass Spectrum Identify Molecular Ion Peaks Calculate Molecular Weight 765.39 g/molFinal Molecular Weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by ESI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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